1-(2-Chloropyrimidin-4-yl)ethanone
Cat. No. B1417901
Key on ui cas rn:
1312535-78-6
M. Wt: 156.57 g/mol
InChI Key: ITCRDUUQMVEFAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[BH4-:11].[CH3:13][OH:14].[CH3:15][CH2:16][O:17][C:18]([CH3:19])=[O:20].[Cl:1][c:2]1[n:3][cH:4][cH:5][c:6]([C:8]([CH3:9])=[O:10])[n:7]1.[Na+:12]>>[Cl:1][c:2]1[n:3][cH:4][cH:5][c:6]([CH:8]([CH3:9])[OH:10])[n:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
[BH4-]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
|
Smiles
|
CO
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(C)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)c1ccnc(Cl)n1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(O)c1ccnc(Cl)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
